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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333 Get Quote

An In-depth Technical Guide to the Safe Handling of Thiamethoxam-d3

This guide provides comprehensive safety information and handling precautions for

Thiamethoxam-d3, compiled for researchers, scientists, and professionals in drug

development. Thiamethoxam-d3 is the deuterated form of Thiamethoxam, a second-

generation neonicotinoid insecticide.[1] It is often used as an internal standard for the

quantification of Thiamethoxam in analytical testing, such as by gas or liquid chromatography-

mass spectrometry (GC-MS or LC-MS).[1]

Hazard Identification and Classification
Thiamethoxam-d3 is classified as a hazardous substance. It is harmful if swallowed or inhaled

and is suspected of damaging fertility or the unborn child.[2] The substance is also recognized

as a flammable solid and is very toxic to aquatic life with long-lasting effects.[2][3]

Table 1: GHS Hazard Classification for Thiamethoxam-d3
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Classification Hazard Class
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
GHS07 Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
GHS07 Warning

Reproductive

Toxicity
Category 2

H361: Suspected

of damaging

fertility or the

unborn child

GHS08 Warning

Flammable

Solids
Category 1

H228:

Flammable solid
GHS02 Danger

Hazardous to the

Aquatic

Environment,

Acute

Category 1
H400: Very toxic

to aquatic life
GHS09 Warning

Hazardous to the

Aquatic

Environment,

Chronic

Category 1

H410: Very toxic

to aquatic life

with long lasting

effects

GHS09 Warning

Physical and Chemical Properties
Thiamethoxam-d3 is a solid, crystalline powder. Its chemical formula is C₈H₇D₃ClN₅O₃S.

Table 2: Physicochemical Data for Thiamethoxam and its Isotopologue
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Property Value Source

Thiamethoxam-d3

Molecular Formula C₈H₇D₃ClN₅O₃S

Molecular Weight 294.73 g/mol

Physical State Solid

Solubility
Chloroform: Slightly soluble,

Methanol: Slightly soluble

CAS Number 1294048-82-0

Thiamethoxam (Unlabeled)

Melting Point 139.1 °C

Water Solubility (at 25°C) 4100 mg/L

Vapor Pressure (at 25°C) 6.6 x 10⁻⁹ Pa

Log P (octanol/water) -0.13

Toxicological Information
The acute toxicity of Thiamethoxam is considered low in mammals. High doses can lead to

neurobehavioral effects such as convulsions and reduced locomotor activity. Thiamethoxam is

not considered to be a human carcinogen.

Table 3: Acute Toxicity Data for Thiamethoxam (Unlabeled)
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Test Species Route Value Source

LD₅₀ Rat Oral 1563 mg/kg

LD₅₀ Rat Dermal >2000 mg/kg

LC₅₀ Rat Inhalation (4h) >3.72 mg/L

LD₅₀ Mouse Oral 871 mg/kg

LD₅₀ Bobwhite Quail Oral 1552 mg/kg

LD₅₀ Mallard Duck Oral 576 mg/kg

LC₅₀ (96h) Rainbow Trout Aquatic >100 mg/L

LC₅₀ (96h) Bluegill Sunfish Aquatic >114 mg/L

Handling and Storage Precautions
Safe handling and storage are critical to minimize exposure and risk.

Safe Handling:

Obtain and read all safety precautions before use.

Avoid all personal contact, including inhalation of dust.

Use only in well-ventilated areas or outdoors.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.

Do not eat, drink, or smoke when using this product.

Wash hands and any exposed skin thoroughly after handling.

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond container and receiving equipment to prevent static discharge.
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Storage:

Store locked up in its original container.

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store away from children, pets, food, and feed.

Follow the manufacturer's certificate for specific storage temperature conditions.

Exposure Controls and Personal Protection
Engineering controls, such as process controls and exhaust ventilation, are the most effective

means of minimizing worker exposure. When handling Thiamethoxam-d3, appropriate PPE

must be used.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

Prevents eye contact with dust

or splashes.

Skin Protection

Impervious gloves (e.g., nitrile

rubber), long-sleeved shirt,

long pants, and chemical-

resistant footwear.

Minimizes skin contact.

Respiratory Protection

Use a full-face particle

respirator (e.g., N100 or P3) if

engineering controls are

insufficient or as the sole

means of protection.

Prevents inhalation of harmful

dust.

First-Aid and Emergency Procedures
First-Aid Measures:

General Advice: Show the safety data sheet to the attending medical professional.
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Inhalation: Move the person to fresh air. If breathing is irregular or has stopped, administer

artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and running water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids. Consult a doctor.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

Spill Response:

Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust

generation. Place material into a clean, dry, labeled container for disposal.

Major Spills: Evacuate personnel and move upwind. Alert emergency services. Wear

appropriate PPE and prevent the spillage from entering drains or waterways. Contain the

spill with sand, earth, or vermiculite.

Experimental Protocols and Methodologies
Detailed experimental protocols for toxicological studies are typically found in proprietary

reports submitted to regulatory agencies. However, the types of studies conducted and the

analytical methods used for detection are available.

Toxicology Study Methodologies:

Acute Toxicity Studies: Oral, dermal, and inhalation toxicity studies are conducted in rats to

determine LD₅₀ and LC₅₀ values.

Neurotoxicity Studies: Acute, subchronic (13-week), and developmental neurotoxicity studies

have been conducted in rats to evaluate potential effects on the nervous system through a

comprehensive set of endpoints, including neurobehavioral and neuromorphological

changes.

Carcinogenicity Studies: Long-term (78-week) dietary studies in mice have been performed

to assess carcinogenic potential. Thiamethoxam is classified as "not likely to be carcinogenic
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to humans."

Analytical Methodologies:

Residue Analysis: Thiamethoxam-d3 is used as an internal standard in methods to

determine neonicotinoid residues in environmental and agricultural samples.

QuEChERS Method: A common sample preparation method, QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe), is suitable for extracting Thiamethoxam and its

metabolites from complex matrices like bee pollen or food crops.

Instrumentation: Analysis is typically performed using Ultra-High Performance Liquid

Chromatography (UHPLC) coupled with Mass Spectrometry (MS). The limit of quantification

(LOQ) for both Thiamethoxam and its primary metabolite clothianidin is 0.01 ppm using

validated methods like Method GRM.009.04A.

Diagrams and Workflows
Mechanism of Action
Thiamethoxam acts as a neurotoxin in insects. It is a prodrug that is metabolized in insects and

plants into clothianidin, another potent neonicotinoid. Clothianidin binds irreversibly to nicotinic

acetylcholine receptors (nAChRs) in the insect's central nervous system, leading to

overstimulation, paralysis, and death. This binding is much stronger in insects than in

mammals, accounting for its selective toxicity.

Thiamethoxam-d3
(Prodrug)

Metabolism
(in insect/plant)

 Enters organism Clothianidin-d3
(Active Metabolite)

 Converted to
Nicotinic Acetylcholine
Receptors (nAChR) in

Insect CNS

 Irreversibly binds to Receptor Overstimulation
& Blockage

 Leads to Paralysis & Death Results in

Click to download full resolution via product page

Caption: Metabolic activation and mechanism of action of Thiamethoxam in insects.

Safe Handling Workflow
A systematic approach to handling hazardous chemicals like Thiamethoxam-d3 is essential for

laboratory safety. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling

1. Read SDS & Protocol

2. Assemble PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Well-Ventilated
Work Area (Fume Hood)

4. Weigh/Handle Chemical
Carefully to Avoid Dust

5. Perform Experiment

6. Decontaminate Work Area

7. Dispose of Waste in
Labeled Hazardous Waste Container

8. Remove PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of Thiamethoxam-d3 in a lab.
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Emergency Spill Response Procedure
In the event of a spill, a clear and logical procedure must be followed to ensure safety and

proper containment.

Spill Occurs

Alert Personnel
& Evacuate Area

Assess Spill Size
& Risk

Minor Spill

- Don PPE
- Remove ignition sources
- Cover with absorbent
- Collect & containerize

  Minor

Major Spill

- Do Not Enter
- Contact Emergency Services

- Secure Area from a
 Safe Distance

Major  

Decontaminate Area
& Report Incident

Click to download full resolution via product page

Caption: Logical decision-making workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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